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Compound of Interest

Compound Name:
N-[4-(Chloromethyl)-2-

pyridinyl]acetamide

CAS No.: 872706-98-4

Cat. No.: B12611841

Get Quote

An in-depth technical analysis of N-[4-(Chloromethyl)-2-pyridinyl]acetamide (CAS 872706-

98-4), designed for medicinal chemists, process scientists, and drug development

professionals.

Executive Summary & Chemical Rationale
In modern medicinal chemistry, the 2-aminopyridine motif is a privileged scaffold, frequently

utilized as a hinge-binding pharmacophore in the design of kinase inhibitors. However,

functionalizing this core without compromising the highly reactive exocyclic amine presents a

significant synthetic challenge.

N-[4-(Chloromethyl)-2-pyridinyl]acetamide (CAS 872706-98-4)[1] solves this problem by

acting as a highly versatile, bifunctional building block. It features two orthogonal reactive sites:

A Protected Nucleophile (C2-Acetamide): The acetyl group masks the primary amine,

preventing it from undergoing unwanted oxidation or acting as a competing nucleophile
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during downstream synthesis. Furthermore, it dampens the electron-donating effect of the

amine, protecting the pyridine ring from premature electrophilic aromatic substitution.

A Highly Electrophilic Handle (C4-Chloromethyl): The benzylic-like chloride allows for rapid,

modular diversification via SN2 displacement, enabling the attachment of solubilizing groups,

macrocyclic linkers, or secondary pharmacophores.

Physicochemical & Structural Data
To effectively utilize this intermediate in synthetic workflows, understanding its physicochemical

baseline is critical for predicting solubility, reactivity, and chromatographic behavior[2].

Parameter Value Mechanistic Implication

CAS Registry Number 872706-98-4

Standard identifier for

procurement and regulatory

tracking.

IUPAC Name
N-[4-(chloromethyl)pyridin-2-

yl]acetamide

Defines the exact

regiochemistry of the

substituents.

Molecular Formula C8H9ClN2O
Used for precise mass

spectrometry (MS) validation.

Molecular Weight 184.62 g/mol
Essential for stoichiometric

calculations.

Exact Mass 184.0403 Da

Target mass for High-

Resolution MS (HRMS)

confirmation.

Reactive Sites
C4-Benzylic Chloride, C2-

Acetamide

Dictates the orthogonal

synthetic strategy.

Mechanistic Causality in Synthesis
A common pitfall in pyridine chemistry is attempting direct radical or electrophilic halogenation

on electron-rich rings. Direct chlorination of 2-acetamido-4-methylpyridine frequently results in
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unwanted ring chlorination (e.g., at the C5 position) because the acetamido group acts as a

strong ortho/para director[3].

To bypass this and selectively functionalize the C4-methyl group, process chemists employ a

Boekelheide-type rearrangement[4]. By first oxidizing the pyridine nitrogen to an N-oxide, the

electronic distribution of the ring is inverted. Subsequent treatment with an activating agent like

phosphorus oxychloride ( POCl3​) triggers a [3,3]-sigmatropic rearrangement that selectively

delivers the chloride nucleophile to the C4-methyl carbon, yielding the target chloromethyl

derivative without ring chlorination[4].
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Fig 1. Synthetic workflow utilizing the Boekelheide rearrangement to selectively chlorinate C4.

Application in Drug Discovery Workflows
Once synthesized, N-[4-(Chloromethyl)-2-pyridinyl]acetamide serves as the starting point for

divergent drug discovery. The standard workflow involves a two-step sequence: nucleophilic

displacement of the chloride followed by acidic deprotection of the acetamide.
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Fig 2. Derivatization pathway from the chloromethyl electrophile to a functionalized

pharmacophore.

Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols are designed as self-

validating systems, complete with built-in analytical checkpoints.
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Protocol A: Nucleophilic Substitution (SN2) of the
Chloromethyl Handle
Objective: To install a secondary amine (e.g., morpholine or N-methylpiperazine) at the C4

position. Causality & Design: The chloromethyl group is highly electrophilic due to the electron-

withdrawing nature of the pyridine ring. Potassium carbonate ( K2​CO3​) is selected as a

heterogeneous, mild base to scavenge the HCl byproduct without prematurely hydrolyzing the

acetamide protecting group. Acetonitrile (MeCN) is utilized as an aprotic polar solvent to

accelerate the SN2 transition state while minimizing unwanted solvolysis.

Step-by-Step Methodology:

Charge a flame-dried round-bottom flask with N-[4-(chloromethyl)-2-pyridinyl]acetamide
(1.0 eq) and anhydrous K2​CO3​(2.5 eq).

Suspend the mixture in anhydrous MeCN to achieve a 0.2 M concentration relative to the

substrate.

Add the secondary amine (1.2 eq) dropwise at 0 °C to control the initial exothermic reaction

and prevent dimerization.

Warm the reaction to room temperature and stir for 4–6 hours under an inert nitrogen

atmosphere.

Filter the suspension to remove inorganic salts, and concentrate the filtrate in vacuo.
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Validation Checkpoint:

TLC Analysis: Elute with 5% MeOH in DCM. The starting material ( Rf​≈0.7 ) must be

completely consumed, replaced by a lower- Rf​spot ( Rf​≈0.3 ) corresponding to the aminated

product.

LC-MS Verification: The mass spectrum must show the disappearance of the characteristic

3:1 isotopic cluster of the chlorine atom (M / M+2), replaced by a single [M+H]+ peak

corresponding to the exact mass of the substituted product.

Protocol B: Acidic Deprotection of the Acetamide
Objective: To unmask the 2-aminopyridine pharmacophore for kinase hinge binding. Causality

& Design: The acetamide must be removed to reveal the free amine, which acts as a critical

hydrogen bond donor/acceptor pair. Acidic hydrolysis (using 6M HCl) is strictly preferred over

basic hydrolysis. Under acidic conditions, the resulting free amine is immediately protonated,

which prevents it from undergoing unwanted oxidative degradation or acting as a nucleophile in

side reactions during the high-temperature deprotection.

Step-by-Step Methodology:

Dissolve the intermediate from Protocol A in 6M aqueous HCl (10 volumes).

Heat the solution to 90 °C and maintain reflux for 12 hours.

Cool the mixture to 0 °C and carefully adjust the pH to 10 using 2M NaOH to free-base the

newly formed 2-aminopyridine.

Extract the aqueous layer with EtOAc ( 3×10 volumes), dry the combined organic layers over

anhydrous Na2​SO4​, and concentrate in vacuo.
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Validation Checkpoint:

1 H NMR (DMSO- d6​): The sharp singlet at ≈2.1 ppm (corresponding to the acetyl −CH3​

group) must be completely absent. A new broad singlet integrating to 2H will appear around

5.5–6.0 ppm, confirming the presence of the primary −NH2​group. Furthermore, the pyridine

ring protons will exhibit a distinct upfield shift due to the restored electron-donating

resonance from the free amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12611841/docs#n-4-chloromethyl-2-pyridinyl-
acetamide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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